Cas no 477-67-8 (Picropodophyllic acid)

Picropodophyllic acid structure
Picropodophyllic acid structure
Product Name:Picropodophyllic acid
CAS No:477-67-8
MF:C22H24O9
MW:432.420567512512
CID:333598
Update Time:2023-08-02

Picropodophyllic acid Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6S,7R,8R)-
    • 5,6,7,8-Tetrahydro-8β-hydroxy-7α-(hydroxymethyl)-5β-(3,4,5-trimethoxyphenyl)naphtho[2,3-d]-1,3-dioxole-6α-carboxylic acid
    • Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6S
    • Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,[5R-(5a,6b,7b,8a)]-
    • Picropodophyllic acid(6CI,7CI,8CI)
    • Picropodophyllic acid
    • T264PGD64X
    • Picropodophyllinic acid
    • Podophyllic acids, 2,3-cis-hydroxy acid-
    • Podophyllic acids 2,3-cis-hydroxy acid [MI]
    • Naphtho(2,3-d)-1,3-dioxole-6-carboxylic acid, 5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-, (5R,6S,7R,8R)-
    • Q27289560
    • Inchi: 1S/C22H24O9/c1-27-16-4-10(5-17(28-2)21(16)29-3)18-11-6-14-15(31-9-30-14)7-12(11)20(24)13(8-23)19(18)22(25)26/h4-7,13,18-20,23-24H,8-9H2,1-3H3,(H,25,26)/t13-,18+,19+,20-/m0/s1
    • InChI Key: XRBSKUSTLXISAB-HAEOHBJNSA-N
    • SMILES: O[C@H]1C2C=C3C(=CC=2[C@@H](C2C=C(C(=C(C=2)OC)OC)OC)[C@H](C(=O)O)[C@@H]1CO)OCO3

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 616
  • Topological Polar Surface Area: 124

Experimental Properties

  • Melting Point: 150-155° and 200-232°
  • Specific Rotation: D21 -100.4° (c = 0.615 in ethanol), -185° (c = 0.746 in pyridine)
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